Cas no 1864279-08-2 (2-cyano-N-(2,2-dimethylthietan-3-yl)-2-methylacetamide)

• Product Name: 2-cyano-N-(2,2-dimethylthietan-3-yl)-2-methylacetamide
• CAS No: 1864279-08-2
• MF: C₉H₁₄N₂OS
• MW: 198.285260677338
• CID: 5152909
• Update Time: 2026-03-03

2-cyano-N-(2,2-dimethylthietan-3-yl)-2-methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-cyano-N-(2,2-dimethylthietan-3-yl)propanamide
• 2-cyano-N-(2,2-dimethylthietan-3-yl)-2-methylacetamide

• Inchi： 1S/C9H14N2OS/c1-6(4-10)8(12)11-7-5-13-9(7,2)3/h6-7H,5H2,1-3H3,(H,11,12)
• InChI Key： ZOGZXBVWXXTFLU-UHFFFAOYSA-N
• SMILES： C(NC1CSC1(C)C)(=O)C(C#N)C

Additional information on 2-cyano-N-(2,2-dimethylthietan-3-yl)-2-methylacetamide

Exploring the Chemistry and Applications of 2-cyano-N-(2,2-dimethylthietan-3-yl)-2-methylacetamide (CAS No. 1864279-08-2)

2-cyano-N-(2,2-dimethylthietan-3-yl)-2-methylacetamide (CAS No. 1864279-08-2) is a specialized organic compound that has garnered attention in pharmaceutical and agrochemical research. This molecule features a unique combination of functional groups, including a cyano group, a thietane ring, and an acetamide moiety, making it a versatile intermediate in synthetic chemistry. Researchers are increasingly interested in its potential applications, particularly in drug discovery and crop protection.

The structural complexity of 2-cyano-N-(2,2-dimethylthietan-3-yl)-2-methylacetamide offers intriguing possibilities for modulating biological activity. The presence of the thietane ring, a four-membered sulfur-containing heterocycle, is notable as such scaffolds are often explored for their conformational rigidity and potential to enhance binding affinity in drug candidates. Meanwhile, the cyano group can serve as a versatile handle for further chemical transformations, enabling the synthesis of diverse derivatives.

In recent years, the demand for novel heterocyclic compounds like 2-cyano-N-(2,2-dimethylthietan-3-yl)-2-methylacetamide has surged, driven by the pharmaceutical industry's quest for new bioactive molecules. This compound's unique structure aligns with current trends in medicinal chemistry, where researchers focus on sulfur-containing heterocycles due to their prevalence in FDA-approved drugs. The thietane ring, in particular, has been investigated for its potential to improve pharmacokinetic properties.

From a synthetic perspective, 2-cyano-N-(2,2-dimethylthietan-3-yl)-2-methylacetamide presents interesting challenges and opportunities. Chemists are exploring efficient routes to access this scaffold, with particular emphasis on stereoselective synthesis given the presence of chiral centers. The compound's acetamide functionality also makes it a potential precursor for various amide-based pharmaceuticals, a class of compounds that represents approximately 25% of all marketed drugs.

The agrochemical sector has shown growing interest in 2-cyano-N-(2,2-dimethylthietan-3-yl)-2-methylacetamide derivatives as well. With increasing global focus on sustainable agriculture, researchers are investigating whether modifications of this core structure could lead to novel crop protection agents with improved environmental profiles. The cyano group's presence is particularly relevant as many commercial pesticides incorporate this functionality.

Analytical characterization of 2-cyano-N-(2,2-dimethylthietan-3-yl)-2-methylacetamide typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods help confirm the compound's structure and purity, which are crucial for research applications. The thietane ring's distinctive NMR signature often serves as a diagnostic feature during structural elucidation.

Safety considerations for handling 2-cyano-N-(2,2-dimethylthietan-3-yl)-2-methylacetamide follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and eye protection is recommended when working with this chemical. Researchers should consult the material safety data sheet (MSDS) for specific handling instructions.

The commercial availability of 2-cyano-N-(2,2-dimethylthietan-3-yl)-2-methylacetamide (CAS No. 1864279-08-2) has expanded in recent years, with several specialty chemical suppliers now offering this compound. Pricing and purity levels vary depending on the supplier and quantity, with research-grade material typically being most accessible to academic and industrial laboratories.

Future research directions for 2-cyano-N-(2,2-dimethylthietan-3-yl)-2-methylacetamide may explore its potential as a building block for more complex molecular architectures. The compound's multiple reactive sites offer numerous possibilities for derivatization, making it valuable for combinatorial chemistry approaches. Additionally, computational studies could help predict its metabolic fate and potential biological targets.

Environmental fate studies of 2-cyano-N-(2,2-dimethylthietan-3-yl)-2-methylacetamide and related compounds are becoming increasingly important as regulatory requirements tighten. Understanding the degradation pathways and ecotoxicological profile of such molecules will be crucial for their potential commercialization, especially in agricultural applications.

In conclusion, 2-cyano-N-(2,2-dimethylthietan-3-yl)-2-methylacetamide represents an interesting case study in modern heterocyclic chemistry. Its unique structural features and potential applications in pharmaceuticals and agrochemicals make it a compound worth watching in coming years. As synthetic methodologies advance and biological screening becomes more sophisticated, we may see increased utilization of this molecular scaffold in various applied research fields.